Cas no 6811-73-0 (13-cis-beta,beta-carotene)

• Product Name: 13-cis-beta,beta-carotene
• CAS No: 6811-73-0
• MF: C₄₀H₅₆
• MW: 536.872652053833
• CID: 968845
• PubChem ID: 10256668
• Update Time: 2025-04-19

13-cis-beta,beta-carotene Chemical and Physical Properties

Names and Identifiers

• 13-cis-beta,beta-carotene
• 13-cis-β-Carotene
• (13Z)-beta-Carotene
• 13-cis-beta-Carotene
• 13'-cis-beta-Carotene
• Pseudo-alpha-carotene
• neo-beta-Carotene B
• 8BK6YA62H6
• .BETA.-CAROTENE, (13Z)-
• 1,3,3-Trimethyl-2-((1E,3E,5E,7E,9E,11Z,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,3,5,7,9,11,13,15,17-octadecanonaen-1-yl)cyclohexene
• 2,2'-((1E,3E,5E,7Z,9E,11E,13E,15E,17E)-3,7,12,16-Tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaene-1,18-diyl)bis(1,3,3-trimethylcyclohex-1-ene)
• (13Z)-.BETA.,.BETA.-CAROTENE
• .BETA.,.BETA.-CAROTENE, 13-CIS-
• .BETA.-CAROTENE, NEO B-
• PSEUDO-.ALPHA.-CAROTENE
• 13-CIS-.BETA.-CAROTENE
• DTXSID10920482
• beta-Carotene, neo b-
• (13Cis)-beta,beta-carotene
• (13Z)-.BETA.-CAROTENE
• CHEMBL3774468
• beta-Carotene, (13Z)-
• 1,3,3-trimethyl-2-[(1E,3E,5E,7E,9E,11Z,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohexene
• Q27270144
• NEO-.BETA.-CAROTENE B
• (13Z)-beta,beta-Carotene
• 13'-CIS-.BETA.-CAROTENE
• OENHQHLEOONYIE-MZMZTKINSA-N
• UNII-8BK6YA62H6
• 6811-73-0
• beta,beta-Carotene, 13-cis-
• (13CIS)-.BETA.,.BETA.-CAROTENE

• Inchi： 1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-22,25-28H,15-16,23-24,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17-,32-18+,33-21+,34-22+
• InChI Key： OENHQHLEOONYIE-MZMZTKINSA-N
• SMILES： C1(C)(C)C(/C=C/C(=C/C=C/C(=C/C=C/C=C(/C)\C=C\C=C(/C)\C=C\C2=C(C)CCCC2(C)C)/C)/C)=C(C)CCC1

Computed Properties

• Exact Mass: 536.438201786g/mol
• Monoisotopic Mass: 536.438201786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.941±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 166 ºC
• Solubility: Insuluble (1.5E-9 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Carotenes